1-[4-(Trifluoromethyl)benzoyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[4-(trifluoromethyl)benzoyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C14H14F3NO3/c15-14(16,17)11-3-1-9(2-4-11)12(19)18-7-5-10(6-8-18)13(20)21/h1-4,10H,5-8H2,(H,20,21)
• InChI Key: KWFBUWDESLAMET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H14F3NO3
• Molecular Weight: 301.26 g/mol
• CAS RN: 856215-36-6

Description

1-[4-(Trifluoromethyl)benzoyl]piperidine-4-carboxylic acid is a chemical compound used in scientific research for its unique properties. This compound is commonly referred to as TFPBPC and has been studied extensively for its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Evaluation as Inhibitors

A study by Picard et al. (2000) explored the synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) to evaluate their inhibitory activity toward 5alpha-reductase isozymes 1 and 2. This research demonstrates the chemical versatility of piperidine derivatives in developing potential therapeutic agents targeting steroid-related disorders Picard, F., Baston, E., Reichert, W., & Hartmann, R. (2000). Bioorganic & Medicinal Chemistry.

Asymmetric Synthesis and Elaboration

Acharya and Clive (2010) reported on the asymmetric synthesis and further elaboration of 2,6-disubstituted and 2,2,6-trisubstituted piperidines from serine. Their work highlights the synthetic pathways to create optically pure piperidines, showcasing the role of piperidine derivatives in medicinal chemistry Acharya, H. P., & Clive, D. (2010). The Journal of Organic Chemistry.

Stereo-Selective Synthesis

Amino, Nishi, and Izawa (2017) focused on the stereo-selective preparation of teneraic acid, highlighting the synthetic strategies to achieve specific stereochemistry in piperidine derivatives. This research underlines the importance of precise molecular architecture for biological activity Amino, Y., Nishi, S., & Izawa, K. (2017). Chemical & Pharmaceutical Bulletin.

Novel Synthesis Approaches

Chonan et al. (2011) explored the discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase inhibitors. Their work exemplifies the pharmaceutical applications of piperidine derivatives in developing new treatments for metabolic disorders Chonan, T., Wakasugi, D., Yamamoto, D., et al. (2011). Bioorganic & Medicinal Chemistry.